Cas no 1239-45-8 (Ethidium bromide)

• Product Name: Ethidium bromide
• CAS No: 1239-45-8
• MF: C₂₁H₂₀BrN₃
• MW: 394.30760383606
• MDL: MFCD00011724
• CID: 41115
• PubChem ID: 87569630
• Update Time: 2025-04-18

Ethidium bromide Chemical and Physical Properties

Names and Identifiers

• 3,8-Diamino-5-ethyl-6-phenylphenanthridin-5-ium bromide
• 2,7-DIAMINO-10-ETHYL-9-PHENYLPHENANTHRIDINIUM BROMIDE
• 2,7-DIAMINO-10-ETHYL-9-PHENYLPHENANTHRIDIUM BROMIDE
• 3,8-DIAMINO-5-ETHYL-6-PHENYLPHENANTHRIDINIUM BROMIDE
• 3,8-DIAMINO-5-ETHYL-6-PHENYLPHENANTHRIDIUM BROMIDE
• 3,8-DIAMINO-6-ETHYL-5-PHENYL-PHENANTHRIDIUM BROMIDE
• 5-ETHYL-3,8-DIAMINO-6-PHENYL-PHENANTHRIDINIUM BROMIDE
• CA NUMBERING: 3,8-DIAMINO-5-ETHYL-6-PHENYL-PHENANTHRIDINIUM BROMIDE
• ETBR
• ETHIDIUM BROMIDE
• HOMIDIUM BROMIDE
• 2,7-Diamino-9-phenyl-10-ethylphenanthridiniumbromide
• 2,7-Diamino-9-phenylphenanthridineethobromide
• 3,8-diamino-5-ethyl-6-phenyl-phenanthridiniubromide
• Dromilac
• Phenanthridinium,3,8-diamino-5-ethyl-6-phenyl-,bromide
• Rd1572
• Ethidium bromide(EB)
• Ethidium bromide solution
• 3,8-diamino-1-ethyl-6-phenylphenantridinium bromide
• 2.7-Diamino-10-ethyl-9-phenylphenanthridiniumbromide
• 3,8-Diamino-5
• 3,8-Diamino-5-ethyl-6-phenylphenanthridinium bromide,EtBr,Homidium bromide
• 5-ethyl-6-phenylphenanthridin-5-ium-3,8-diamine,bromide
• 3,8-Diamino-5-ethyl-6-phenylphenanthridinium Bromide (0.5mg/mL in Water)
• Homidium Bromide (0.5mg/mL in Water)
• Phenanthridinium,8-diamino-5-ethyl-6-phenyl-, bromide
• Pharmakon1600-01503806
• Tox21_111123
• J Mol Biol 13: 269 (1965); 27: 87 (1967)
• SMR001566146
• Ethidium Bromide (0.5mg/mL in Water) (in Dropper Bottle) [for Electrophoresis]
• SCHEMBL1505620
• 1239-45-8
• HOMIDIUM BROMIDE [MI]
• Ethidium Bromide solution, 10mg/mL in H2O
• HY-D0021
• Bromuro de homidio [INN-Spanish]
• SPECTRUM1503806
• Ethidium bromide, >=95.0%
• Ethidium bromide, electrophoresis grade
• Ethidium bromide, for fluorescence, >=95.0% (HPLC)
• HSDB 7297
• CHEBI:4883
• Tox21_111410_1
• ZMMJGEGLRURXTF-UHFFFAOYSA-N
• AI3-62997
• Phenanthridinium, 3,8-diamino-5-ethyl-6-phenyl-, bromide (1:1)
• Ethidium bromide, BioReagent, for molecular biology, powder
• NCGC00091387-08
• Ethidium bromide, 98%
• Homidii bromidum
• ethidiumbromide
• SCHEMBL20520
• CCG-39365
• 2,7-Diamino-9-phenyl-10-ethylphenanthridinium bromide
• NCGC00091387-01
• MFCD00011724
• UNII-059NUO2Z1L
• Homidium bromide [INN:BAN]
• NSC268986
• 2,7-Diamino-9-phenylphenanthridine ethobromide
• E-4000
• HMS1922I08
• NSC 268986
• Ethidium (bromide)
• Ethidium bromide, ~95% (HPLC)
• RD 1572
• AKOS015904050
• NCGC00260060-01
• CCRIS 1017
• HOMIDIUM BROMIDE [MART.]
• DTXSID8025258
• SR-01000872761
• NSC-268986
• 059NUO2Z1L
• DTXCID605258
• E1363
• Ethidium bromide, ~10 mg/tablet ethidium bromide, tablet
• CHEMBL284328
• SR-01000872761-1
• Ethydium bromide
• NCGC00095070-01
• Ethidium bromide solution, 1% in H2O
• AS-79030
• E0370
• Ethidium bromide, Vetec(TM) reagent grade, 95%
• Phenanthridinium, 3,8-diamino-5-ethyl-6-phenyl-, bromide
• EINECS 214-984-6
• NCGC00095070-02
• Tox21_202511
• Bromure d'homidium [INN-French]
• Homidii bromidum [INN-Latin]
• FT-0614786
• Bromure d'homidium
• HMS502O22
• 5-ethyl-6-phenylphenanthridin-5-ium-3,8-diamine;bromide
• Ethidium bromide, for biochemistry, 98%
• CS-0009917
• NSC758630
• NSC-758630
• AM84361
• Bromuro de homidio
• CAS-1239-45-8
• MLS002702536
• WLN: T B666 HKJ EJ H2 IR& LZ &E &9/26
• HMS3868D03
• NS00081473
• HB9326
• C21H20BrN3
• Tox21_111410
• HOMIDIUM BROMIDE [HSDB]
• HOMIDIUM BROMIDE [INN]
• F16485
• Bromide, Homidium
• 2,7Diamino9phenylphenanthridine ethobromide
• 3,8-DIAMINO-5-ETHYL-6-PHENYLPHENATHRIDINIUM BROMIDE
• Phenanthridinium, 3,8diamino5ethyl6phenyl, bromide
• Bromide, Ethidium
• HOMIDIUM BROMIDE (MART.)
• 3,8Diamino5ethyl6phenylphenanthridinium bromide
• Homidii bromidum (INN-Latin)
• 2,7Diamino10ethyl9phenylphenanthridinium bromide
• Bromuro de homidio (INN-Spanish)
• 2,7Diamino9phenyl10ethylphenanthridinium bromide
• Bromure d'homidium (INN-French)
• DB-062201
• Ethidium bromide

• MDL： MFCD00011724
• Inchi： 1S/C21H19N3.BrH/c1-2-24-20-13-16(23)9-11-18(20)17-10-8-15(22)12-19(17)21(24)14-6-4-3-5-7-14;/h3-13,23H,2,22H2,1H3;1H
• InChI Key： ZMMJGEGLRURXTF-UHFFFAOYSA-N
• SMILES： [Br-].[N+]1(CC)C2C=C(C=CC=2C2C=CC(=CC=2C=1C1C=CC=CC=1)N)N
• BRN： 3642536

Computed Properties

• Exact Mass: 393.08400
• Monoisotopic Mass: 314.165723
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: nothing
• Topological Polar Surface Area: 55.9

Experimental Properties

• Color/Form: Odourless dark red powder
• Density: 1.3739 (rough estimate)
• Melting Point: 260-262 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: >100°C
• Refractive Index: 1.6700 (estimate)
• Solubility: H2O: 10 mg/mL, opaque, strongly red
• Water Partition Coefficient: 40 g/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 55.92000
• LogP: 2.29820
• λmax: 518 nm, 210 nm, 285 nm, 316 nm, 343 nm, 480 nm, 525 nm
• Merck: 4731
• Color/Form: 10 mg/mL in H2O
• Solubility: dissolve in water
• Vapor Pressure: No data available

Ethidium bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H330,H341
• Warning Statement： P260,P281,P284,P310
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 22-26-68
• Safety Instruction： S36/37-S45-S36/37/39-S28A-S26-S22
• FLUKA BRAND F CODES：8-9
• RTECS：SF7950000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：I
• Storage Condition：0-10°C
• Risk Phrases：R21/22; R26; R36/37/38; R68
• Packing Group：I
• Safety Term：6.1
• Packing Group：I
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines
• Other Chemical Reagents